Journal Name:Physica Status Solidi (B) - Basic Solid State Physics
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Effect of fly ash on the atomic scale structure of C–S–H during Portland cement hydration
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1680/jmacr.22.00327
Cement hydration has a direct influence on the mechanical and durability properties of concrete. Understanding the formation and evolution of hydration products at atomic scale during different stages of hydration is important in order to engineer the material for specific performance. However, research investigations on the effects of adding supplementary materials like fly ash (FA) on the development of the atomic scale structure of the major hydration product, calcium silicate hydrate (C–S–H), and its correlations with nanomechanical properties (through complementary physicochemical and nanomechanical techniques) are scanty. In this work, FA was added to Portland cement in different percentages (20% and 40%) to study its effect on the structural and mechanical properties at different phases of hydration (3–90 days). The evolution of C–S–H at atomic scale in cement–FA systems was studied using X-ray diffraction, atomic pair distribution function, high-resolution transmission electron microscopy, field emission scanning electron microscopy and Fourier-transform infrared spectroscopy, and mechanical properties at different ages were evaluated using a nanoindentation technique. The information and critical observations from this study provide significant information on intrinsic properties of hydrating cement composites, which will help in developing low-energy cement composites for sustainable structures.
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Quantification of tortuosity of mortar matrix and concrete with different fly ash content considering interfacial transition zone
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-06-21 , DOI: 10.1680/jmacr.22.00277
For concrete materials, durability is closely related to mass transport property. The tortuosity of concrete material is an important factor to account for transport property. In this paper, tortuosity of concrete is studied by experiments of MIP and permeation test to consider the exist of aggregate which induce in the interfacial transition zone. Tortuosity gained through corrugated pore structure model (CPSM) and Katz-Thompson model is compared and analyzed to quantify the tortuosity of fly ash concrete. Interfacial transition zone (ITZ) was observed by scanning electron microscope. The results show that the effect of aggregate should be considered when studying the tortuosity of concrete materials. With aggregate value fraction of 43.8%, when considering ITZ around coarse aggregate, concrete tortuosity is 1.29-16.18 times higher than the mortar matrix.
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Experimental and numerical studies on pulse shaping techniques used in split Hopkinson pressure bar for testing concrete material
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-05-11 , DOI: 10.1680/jmacr.22.00212
Split Hopkinson pressure bar (SHPB) is commonly used to characterise materials under high strain rates. However, conventional SHPB tests on brittle materials have encountered several experimental challenges for high strain rate loading. In relatively brittle materials like concrete, the deformation of the specimen is very small when subjected to impact loading; hence, it is very difficult to obtain the prerequisites of valid SHPB tests such as dynamic equilibrium and constant strain rate in the specimen. To overcome these issues, the current study presents the importance of the pulse shaper approach in SHPB application for the dynamic characterisation of concrete material. Selection of the appropriate dimension of pulse shaper assists in facilitating dynamic stress equilibrium and constant strain rate in the specimen. In the present study, copper pulse shapers are used for the evaluation of concrete under high strain rate loading using an SHPB set-up. Parameters such as the effect of dimensions (diameter and thickness) of pulse shapers on loading pulses, dynamic equilibrium, constant strain rate and material responses are studied. Experimental results reveal the prediction of suitable pulse shapers for 50–200/s strain rates. In addition, numerical simulation is also performed and results are validated with the experimental data.
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Flexural tests on composite basement walls with socket-type shear connectors
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1680/jmacr.22.00326
The effect of a recently developed socket-type shear connector (SSC) on the flexural behaviour of a composite basement wall (CBW) was examined in this work. To this end, 12 CBWs composed of cast-in-place (CIP) piles fabricated with H-shaped steel beams or reinforcing steel plates were prepared by varying the arrangement and amount of SSCs. Two-point loading was applied to simply supported CBW specimens. The CBW specimens with more SSCs had a higher effective stiffness in the elastic state and higher moment capacity in the ultimate state, irrespective of the cross-sectional details of the CIP piles. These trends were particularly prominent when a reinforcing steel plate was used in the SSCs. The post-peak behaviour of the CBW specimens subjected to a simulated load with a negative external moment tended to be more ductile. Consequently, a higher degree of composite action was fully exerted on the CBWs with greater numbers of SSCs. Using established equations for the sectional details of CBWs with SSCs, the nominal partially composite to full composite flexural capacity ratios of the CBW specimens subjected to simulated loads with positive and negative external moments were calculated to be, respectively, 0.83 and 0.91 for 0.5ηsc and 0.79 and 0.90 for 0.75ηsc, where ηsc is the normalised shear connector capacity specified in ANSI/AISC 360-16.
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Chloride penetration in reinforced slag-based concrete beams under combined effects of loads and drying-wetting cycles
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-05-02 , DOI: Magazine of Concrete Research
The use of slag-reinforced concrete is necessary due to environmental concerns around the world, but the decrease in concrete durability caused by chloride-ion rich environments requires more advanced concrete-mix designs, especially in coastal areas. This study aims to assess the influence of slag addition on chloride-ion transport performance in reinforced concrete beams under sustained bending moment, considering two conditions of environmental chlorine exposure: drying-wetting cycles and soaking. Results show that the chloride diffusion coefficient increases in tension zones and decreases in compression zones when the sustained bending load in concrete beams increases. However, the addition of slag can significantly reduce the chloride diffusion depth and diffusion coefficient values for both environmental conditions, with a more significant effect on the drying-wetting cycle. The chloride concentration on the surface of slag concrete (SC) in compression zones is greater than that in SC tension zones and that in ordinary concrete (OC) in both tension and compression zones. The study established a prediction model describing the chloride-penetration characteristics of concrete beams subjected to sustained bending moment. The proposed model is a reasonable approach for predicting chloride distribution in reinforced concrete beams with slag addition subjected to bending moments.
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Compressive performance and stress–strain relationship of geopolymer recycled brick aggregate concrete
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1680/jmacr.22.00269
Geopolymer recycled brick aggregate concrete (GRC), a new type of environmentally friendly material, can reduce carbon dioxide emissions and effectively utilise construction waste. To study its basic compressive performance and stress–strain relationship, cubes and prisms of GRC and ordinary recycled brick aggregate concrete (ORC) under five recycled brick aggregate (RBA) replacement ratios (0, 25, 50, 75 and 100%) were tested compressively. The failure mode, working performance, compressive strength, elastic modulus, Poisson's ratio and other indexes as well as the full stress–strain curves were obtained. The test results show that with the increase of RBA replacement ratio, the compressive strength and modulus of elasticity of GRC and ORC decrease, and the slump, strain corresponding to peak stress, transverse deformation coefficient and Poisson's ratio increase. Compared with ORC, under the same water-to-binder ratio, GRC exhibits 29% to 52% smaller elastic modulus, more than 30% reduction in slump, close Poisson's ratio and steeper decline branch of compressive stress–strain curve. Moreover, the RBA replacement ratio has a greater effect on GRC. Based on the uniaxial compressive model of ordinary concrete, the compressive constitutive models suitable for GRC and ORC are proposed.
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Semi-empirical models for predicting mode-II bond indicators between FRP and concrete
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-04-11 , DOI: 10.1680/jmacr.22.00290
The bond behaviour between fibre-reinforced polymer (FRP) composites and concrete is a complex problem that is influenced by material properties, joint geometric configuration and the surrounding environment. The three fundamental bond performance indicators of concern are interfacial fracture energy, bond strength and debonding strain. This paper introduces a new semi-empirical model for predicting interfacial fracture energy (Gf) between externally bonded FRP and intact concrete in terms of the most influential material and geometric parameters, namely concrete's compressive strength and maximum aggregate size, stiffness of FRP composites and bond width and length of FRP composites relative to the dimensions of the concrete member. The prediction of Gf helped generate accurate predictions for the other two bond performance indicators. The present model was developed using non-linear regression analysis before validation using almost one-third of the total database consisting of 425 points, collected from credible publications. The accuracy of the present model of Gf outperformed those of well-known literature. The excellent agreement in trend behaviour of the present model with those reported in related literature works postulated further the model's validity. The estimation of debonding strain and bond strength in terms of fracture energy demonstrated superior accuracy over those provided by different relevant literature models.
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Recycled concrete beams subjected to combined reinforcement corrosion and static pre-loading
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-01-16 , DOI: 10.1680/jmacr.22.00244
To investigate the flexural behavioural characteristics of recycled concrete beams under the combined action of steel corrosion and static pre-loading, 12 recycled concrete beam specimens, encompassing a combination of three recycled coarse aggregate (RCA) replacement ratios (0, 50 and 100%) and four static pre-load levels expressed as ratio of the ultimate moment capacity (0, 0.2, 0.4 and 0.6), were prepared for accelerated corrosion test and four-point bending test. The test results indicated that under a given RCA replacement ratio of the beams, the maximum width of corrosion-induced longitudinal cracks exhibited a linear relationship with the corresponding corrosion depth of longitudinal tension reinforcement. For the beams with 50% RCA replacement ratio, when the applied static pre-load level increased from 0 to 0.6, the ultimate load and ultimate deflection reduced by 10.4% and 21.2%, respectively, whereas for the beams with 100% RCA replacement ratio, the corresponding reduction in ultimate load and ultimate deflection were respectively 8.9% and 35.5%. Theoretical degradation models for the ultimate moment capacity and yield moment capacity of corroded beams were proposed, whereby the analytical values were in good agreement with the experimental values. This study provides useful reference for practical analysis of recycled concrete beams, which promote sustainable concrete construction.
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Modelling the corrosion mechanism of steel bars in chloride-contaminated concrete with transverse cracks
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-01-04 , DOI: 10.1680/jmacr.22.00227
The development of cracks in reinforced concrete structures can accelerate structural deterioration and reduce service life. A numerical model was established to analyse steel bar corrosion in chloride-contaminated concrete with transverse cracks. In the model, the dynamic distinction between anode and cathode regions on the steel surface is considered by introducing an empirical formula for the anodic Tafel slope related to chloride concentration. The time-dependent characteristics of the corroded region were examined using the proposed corrosion prediction model and the corrosion process of steel bars in cracked concrete was revealed. The effects of crack width and crack spacing on steel corrosion were analysed in detail in terms of the corrosion area and corrosion rate. The results showed a variation in the corrosion area adjacent to cracks over time and a positive correlation between corrosion area and the square root of time. According to the micro-cell and macro-cell contributions to the corrosion rate, the process of steel bar corrosion was determined to occur in three stages. The effects of transverse cracks on the corrosion rate were found to vary with exposure time and to depend on the control steps of the micro- or macro-cells.
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Hybridisation effect of steel-polypropylene fibres in high volume fly ash concrete
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-05-31 , DOI: 10.1680/jmacr.22.00278
The paper presents result of an investigation conducted to investigate the footprints of fibre's hybridisation on workability, compressive strength, flexural strength and flexural toughness of High Volume Fly Ash Concrete (HVFAC). Different proportions of Polypropylene (PP) and Steel (S)fibres i.e. 100%PP-0%S, 75%PP-25%S%, 50%PP-50%S, 25%PP-75%S and 0%PP-100%S, were incorporated at the total fibre volume fraction of 1.0%. Further, three different methods JCI, ASTM C 1018 and ASTM C 1609 were used for comparative evaluation of various parameters such as toughness, residual strength etc. It was observed that the concrete mixes with higher percentage of PP fibres resulted in lower workability as compared to mixes made with higher percentage of S fibres. Moreover, the concrete mix with 25%PP-75%S fibre combination showed the best results among all concrete mixes and is considered to be the most appropriate for hybridization in HVFAC.
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